Cas no 119973-29-4 (26,27-Dinorergosta-3,5-diene(9CI))

• Product Name: 26,27-Dinorergosta-3,5-diene(9CI)
• CAS No: 119973-29-4
• MF: C₂₆H₄₂
• MW: 354.611688137054
• CID: 212963
• PubChem ID: 86177
• Update Time: 2025-04-19

26,27-Dinorergosta-3,5-diene(9CI) Chemical and Physical Properties

Names and Identifiers

• 26,27-Dinorergosta-3,5-diene(9CI)
• 10,13-dimethyl-17-(5-methylhexan-2-yl)-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
• 26,27-Dinorergosta-3,5-diene
• 24-Norcholesta-3,5-diene
• 119973-29-4

• Inchi： 1S/C26H42/c1-18(2)9-10-19(3)22-13-14-23-21-12-11-20-8-6-7-16-25(20,4)24(21)15-17-26(22,23)5/h6,8,11,18-19,21-24H,7,9-10,12-17H2,1-5H3
• InChI Key： FZGNDLNBHSIGQW-UHFFFAOYSA-N
• SMILES： C12(C)CCC3C4(C)CCC=CC4=CCC3C1CCC2C(C)CCC(C)C

Computed Properties

• Exact Mass: 354.32886
• Monoisotopic Mass: 354.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 444.7°Cat760mmHg
• Flash Point: 216.4°C
• Refractive Index: 1.525
• PSA: 0